Cas no 2137741-57-0 (2,4-Morpholinedicarboxylic acid, 2-methyl-, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester)
2,4-Morpholinedicarboxylic acid, 2-methyl-, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Morpholinedicarboxylic acid, 2-methyl-, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester
-
- Inchi: 1S/C12H20ClNO5/c1-11(2,3)19-10(16)14-5-6-18-12(4,7-14)9(15)17-8-13/h5-8H2,1-4H3
- InChI Key: RFDFAYDSHOVMKS-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCOC(C)(C(OCCl)=O)C1
2,4-Morpholinedicarboxylic acid, 2-methyl-, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-387100-0.05g |
4-tert-butyl 2-chloromethyl 2-methylmorpholine-2,4-dicarboxylate |
2137741-57-0 | 0.05g |
$1247.0 | 2023-03-02 | ||
| Enamine | EN300-387100-0.1g |
4-tert-butyl 2-chloromethyl 2-methylmorpholine-2,4-dicarboxylate |
2137741-57-0 | 0.1g |
$1307.0 | 2023-03-02 | ||
| Enamine | EN300-387100-0.25g |
4-tert-butyl 2-chloromethyl 2-methylmorpholine-2,4-dicarboxylate |
2137741-57-0 | 0.25g |
$1366.0 | 2023-03-02 | ||
| Enamine | EN300-387100-0.5g |
4-tert-butyl 2-chloromethyl 2-methylmorpholine-2,4-dicarboxylate |
2137741-57-0 | 0.5g |
$1426.0 | 2023-03-02 | ||
| Enamine | EN300-387100-1.0g |
4-tert-butyl 2-chloromethyl 2-methylmorpholine-2,4-dicarboxylate |
2137741-57-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-387100-2.5g |
4-tert-butyl 2-chloromethyl 2-methylmorpholine-2,4-dicarboxylate |
2137741-57-0 | 2.5g |
$2912.0 | 2023-03-02 | ||
| Enamine | EN300-387100-5.0g |
4-tert-butyl 2-chloromethyl 2-methylmorpholine-2,4-dicarboxylate |
2137741-57-0 | 5.0g |
$4309.0 | 2023-03-02 | ||
| Enamine | EN300-387100-10.0g |
4-tert-butyl 2-chloromethyl 2-methylmorpholine-2,4-dicarboxylate |
2137741-57-0 | 10.0g |
$6390.0 | 2023-03-02 |
2,4-Morpholinedicarboxylic acid, 2-methyl-, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2,4-Morpholinedicarboxylic acid, 2-methyl-, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester
Introduction to 2,4-Morpholinedicarboxylic acid, 2-methyl-, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester (CAS No. 2137741-57-0)
2,4-Morpholinedicarboxylic acid, 2-methyl-, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester, identified by the CAS number 2137741-57-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules known for their versatile applications in drug development, particularly in the design of novel bioactive agents. The unique structural features of this compound, including its morpholine core and ester functionalities, make it a valuable intermediate in the synthesis of more complex molecules with potential therapeutic properties.
The morpholine moiety in 2,4-Morpholinedicarboxylic acid, 2-methyl-, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester contributes to its favorable pharmacokinetic properties, such as enhanced solubility and stability in biological systems. This characteristic is particularly important in medicinal chemistry, where bioavailability and metabolic stability are critical factors in the development of effective drugs. The presence of both carboxylic acid and ester groups provides multiple sites for further functionalization, allowing for the creation of a wide array of derivatives with tailored biological activities.
In recent years, there has been a growing interest in exploring the potential of 2,4-Morpholinedicarboxylic acid, 2-methyl-, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester in the context of modern drug discovery. Its structural motif has been investigated for its role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for further development.
The synthesis of 2,4-Morpholinedicarboxylic acid, 2-methyl-, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester involves a series of well-defined chemical transformations that highlight its synthetic utility. The chloromethyl and tert-butyl ester groups serve as key handles for further derivatization, enabling chemists to introduce additional functional groups or link this compound to other pharmacophores. This flexibility is particularly valuable in the context of fragment-based drug design, where small molecular building blocks are combined to create high-affinity ligands.
One of the most compelling aspects of 2,4-Morpholinedicarboxylic acid, 2-methyl-, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester is its potential application in the development of targeted therapies. Given its ability to interact with biological targets through multiple binding modes, this compound could be used to design molecules that exhibit high selectivity and potency. For instance, it has been hypothesized that derivatives of this compound might interfere with signaling pathways implicated in cancer progression or autoimmune disorders by modulating the activity of key enzymes or receptors.
Recent advances in computational chemistry have also facilitated the exploration of 2,4-Morpholinedicarboxylic acid, 2-methyl-, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester as a scaffold for drug discovery. Molecular modeling studies have identified specific regions within this molecule that could be optimized to improve binding affinity and reduce off-target effects. These computational approaches complement experimental efforts by providing rapid screening tools to assess the potential efficacy and safety of new derivatives.
The role of CAS No. 2137741-57-0 in academic and industrial research underscores its importance as a versatile intermediate in pharmaceutical chemistry. As more researchers delve into its synthetic possibilities and biological relevance, new applications for this compound are likely to emerge. Its unique combination of structural features makes it an attractive candidate for further investigation into novel therapeutic agents.
In conclusion,2,4-Morpholinedicarboxylic acid, 2-methyl-, 2(chloromethyl) 4(1,1-dimethylethyl)ester represents a significant advancement in the field of medicinal chemistry. Its potential applications span across multiple therapeutic areas due to its structural versatility and favorable pharmacokinetic properties. As research continues to uncover new ways to utilize this compound, CAS No.213774157-0 is poised to play a crucial role in the development of next-generation pharmaceuticals.
2137741-57-0 (2,4-Morpholinedicarboxylic acid, 2-methyl-, 2-(chloromethyl) 4-(1,1-dimethylethyl) ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)